Cas no 1804564-31-5 (2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804564-31-5
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 4931118
• Update Time: 2025-05-23

2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O/c1-5-3-6(2)14-7(4-13)8(5)15-9(10,11)12/h3H,4,13H2,1-2H3
• InChI Key： IQOUUFQVXLBADL-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=NC(C)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine (CAS No. 1804564-31-5)

2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service Number (CAS No.) 1804564-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple functional groups, including an aminomethyl side chain, methyl substituents at the 4- and 6-positions, and a trifluoromethoxy group at the 3-position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The aminomethyl group (–CH₂NH₂) introduces a reactive amine moiety, which is commonly utilized in the formation of amide bonds, Schiff bases, and other conjugated systems. This functionality is particularly useful in medicinal chemistry for linking pharmacophores together or for further derivatization into more complex molecules. The methyl groups at the 4- and 6-positions enhance the steric bulk of the molecule, potentially influencing its solubility, metabolic stability, and binding interactions with biological targets. Meanwhile, the trifluoromethoxy group (–OCF₃) is a well-known pharmacophore that contributes to metabolic stability by electron-withdrawing effects and can improve binding affinity due to its ability to engage in halogen bonding with biological receptors.

In recent years, pyridine derivatives have been extensively studied for their potential applications in drug development. The structural motif of pyridine is widely found in numerous FDA-approved drugs, highlighting its importance as a scaffold for medicinal chemistry. Specifically, compounds containing trifluoromethoxy substituents have demonstrated enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. This is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize charged intermediates during metabolic processes.

One of the most compelling aspects of 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine is its versatility as a building block for more complex pharmacological entities. The combination of an aminomethyl group and a trifluoromethoxy moiety allows for facile modifications through nucleophilic substitution reactions or condensation reactions with carbonyl compounds. This flexibility has been exploited in several research studies aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have shown that derivatives of 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine can interact with various biological targets with high affinity. For instance, modifications at the aminomethyl position have been explored as potential ligands for enzymes involved in inflammatory pathways. Similarly, the presence of the trifluoromethoxy group has been found to enhance binding interactions with G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines or condensation reactions involving aldehydes or ketones with appropriate reagents to introduce the desired functional groups. Advances in catalytic methods have also enabled more efficient synthesis pathways, reducing both reaction times and waste generation.

In terms of applications, 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine has been utilized in several preclinical studies as a precursor for more complex drug candidates. Its structural features make it an attractive scaffold for developing small-molecule inhibitors targeting various diseases, including oncology and neurodegenerative disorders. The ability to modify both the aminomethyl and trifluoromethoxy positions allows researchers to fine-tune physicochemical properties such as solubility, permeability across biological membranes (P-gp), and metabolic stability.

The impact of fluorine substitution on drug design cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles due to their ability to modulate electronic properties and influence binding interactions with biological macromolecules. In particular, the trifluoromethoxy group has been shown to enhance binding affinity by participating in halogen bonding interactions with residues such as tyrosine or arginine in protein targets. This phenomenon has been leveraged in several successful drug candidates where fluorinated analogs outperformed their non-fluorinated counterparts.

Future directions in the study of 2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine may involve exploring its potential as an intermediate for developing next-generation therapeutics using innovative synthetic methodologies. Techniques such as flow chemistry or biocatalysis could provide sustainable routes to complex derivatives while minimizing environmental impact. Additionally, computational approaches like machine learning-assisted drug design could accelerate the identification of novel analogs with enhanced pharmacological properties.

In conclusion,2-(Aminomethyl)-4,6-dimethyl-3-(trifluoromethoxy)pyridine (CAS No. 1804564-31-5) represents a promising compound in pharmaceutical research due to its versatile structural features and potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it an invaluable tool for medicinal chemists seeking to develop innovative drug candidates with improved efficacy and bioavailability.